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Introduction

Foscarnet sodium, the trisodium salt of phosphonoformic acid, is a potent antiviral agent with a
well-established role in the management of herpesvirus infections, particularly in
immunocompromised individuals.[1][2][3] Its unique mechanism of action as a non-competitive
inhibitor of viral DNA polymerase makes it a valuable tool in virology research and a critical
therapeutic option against drug-resistant viral strains.[4][5] This technical guide provides an in-
depth overview of the chemical and physical properties of Foscarnet sodium for laboratory use,
including detailed experimental protocols and visualizations to facilitate its effective application
in research and development settings.

Chemical and Physical Properties

Foscarnet sodium is a white to almost white crystalline powder.[6] The commercially available
form is typically a hexahydrate.[6]

Table 1: General Chemical Properties of Foscarnet
Sodium
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Property Value Reference

Chemical Name Trisodium phosphonoformate [21[7]

Foscavir, PFA,
Synonyms Phosphonoformic acid [2][7]

trisodium salt

CAS Number 63585-09-1 (anhydrous) [8]
Molecular Formula CNasOsP [8]
Molecular Weight 191.95 g/mol (anhydrous) [8]
Molecular Weight 300.04 g/mol (hexahydrate) [6]

Table 2: Physicochemical Properties of Foscarnet

Sadium
Property Value Reference
Melting Point >250 °C (hexahydrate) [8]
pKa 0.49, 3.41, 7.27 [6][]
Solubility in Water 5% w/w (at pH 7) [9]
>24.9 mg/mL [10]
19 mg/mL [11]
Solubility in DMSO Insoluble / <1.92 mg/mL [10][11]
Solubility in Ethanol Insoluble [11]

Mechanism of Action

Foscarnet sodium exerts its antiviral activity by acting as a structural analog of pyrophosphate.
[1][3] It selectively binds to the pyrophosphate-binding site on viral DNA polymerases, inhibiting
the cleavage of pyrophosphate from deoxynucleoside triphosphates.[1][2] This action
effectively halts the elongation of the viral DNA chain, thereby preventing viral replication.[2] A
key feature of Foscarnet's mechanism is that it does not require activation by viral kinases,
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rendering it effective against viral strains that have developed resistance to nucleoside analogs
like acyclovir and ganciclovir.[1][3]

Viral Replication

Release P -
rophosphate (PPi
Viral DNA Template VIOPHESP

Viral DNA S
Polymerase [ Growing Viral DNA

e Inhibition by Foscarnet

Blocked DNA

Binds to PPi site

[}
T
1
I
I
I
I
I
|
: Polymerase
!
I
dGTP |
I
I
I
I
I

Foscarnet
(Pyrophosphate Analog)

dTTP

Click to download full resolution via product page
Caption: Mechanism of Foscarnet sodium action on viral DNA polymerase.

Experimental Protocols
Determination of Melting Point

This protocol is based on the capillary method as generally described in pharmacopeias.
Methodology:

o Sample Preparation: Finely powder the Foscarnet sodium hexahydrate sample. Dry the
powdered sample in a desiccator over silica gel for 24 hours to ensure it is free from residual
moisture.

e Capillary Loading: Pack the dried powder into a capillary tube to a height of 2.5-3.5 mm.
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 Instrumentation: Use a calibrated melting point apparatus.

e Measurement:
o Place the capillary tube in the heating block of the apparatus.
o Set the initial temperature to approximately 240 °C.
o Increase the temperature at a rate of 1-2 °C per minute.

o Record the temperature at which the substance begins to melt and the temperature at
which it is completely molten. Due to the high melting point and potential for
decomposition, it is often reported as >250 °C.
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End: Melting Point Data
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Caption: Workflow for melting point determination.
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Determination of Aqueous Solubility

This protocol outlines a standard shake-flask method for determining the solubility of Foscarnet
sodium in water.

Methodology:
o Preparation of Saturated Solution:

o Accurately weigh an excess amount of Foscarnet sodium and add it to a known volume of
purified water (e.g., 10 mL) in a sealed container.

o Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24
hours) to ensure equilibrium is reached.

o Sample Collection and Preparation:
o Allow the suspension to settle.

o Carefully withdraw a sample of the supernatant, ensuring no solid particles are included.
Filtration through a 0.22 um filter may be necessary.

e Analysis:
o Accurately dilute the supernatant with a suitable solvent (e.g., water).

o Determine the concentration of Foscarnet sodium in the diluted sample using a validated
analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV
detection.[12]

e Calculation:

o Calculate the original concentration of Foscarnet sodium in the saturated solution, taking
into account the dilution factor. The result is the aqueous solubility at the specified
temperature.
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Caption: Workflow for aqueous solubility determination.

Stability Assessment by HPLC

This protocol describes a stability-indicating HPLC method to assess the stability of Foscarnet
sodium in solution under various conditions.[13][14]

Methodology:

¢ Solution Preparation:
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o Prepare a stock solution of Foscarnet sodium in the desired solvent (e.g., 0.9% sodium
chloride injection) at a known concentration (e.g., 12 mg/mL).[13]

o Storage Conditions:
o Aliquot the solution into multiple vials.
o Store the vials under different conditions, such as:
» Refrigerated (2-8 °C), protected from light.
» Room temperature (25 °C), protected from light.
= Room temperature (25 °C), exposed to light.
e Sample Analysis:

o At specified time points (e.g., 0, 7, 14, 30 days), withdraw a sample from each storage
condition.

o Analyze the samples by a validated stability-indicating HPLC method. A typical method
might use a C18 column with a mobile phase of phosphate buffer and acetonitrile (e.g.,
40:60 v/v) at a pH of 4.0, with UV detection at 225 nm.[14]

e Data Evaluation:

o Compare the concentration of Foscarnet sodium at each time point to the initial
concentration.

o Visually inspect the solutions for any particulate matter or color change.
o Measure the pH of the solutions at each time point.

o A stable solution will show minimal degradation (e.g., >95% of the initial concentration
remaining) and no significant changes in physical appearance or pH.[13]

Conclusion
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This technical guide provides essential chemical and physical data for Foscarnet sodium,
intended to support its use in a laboratory setting. The detailed protocols and visual workflows
offer practical guidance for the characterization and handling of this important antiviral
compound. Adherence to these methodologies will ensure accurate and reproducible results in
research and development applications. For all laboratory work, appropriate safety precautions
should be taken, including the use of personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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